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Compound of Interest

Compound Name: (S)-Mevalonic acid

Cat. No.: B1674968 Get Quote

An In-depth Technical Guide to (S)-Mevalonic Acid: Chemical Properties, Biological

Significance, and Experimental Protocols

Introduction
(S)-Mevalonic acid is the biologically active enantiomer of mevalonic acid, a pivotal

intermediate in the mevalonate pathway.[1] This pathway is a fundamental metabolic route

responsible for the biosynthesis of a diverse array of essential biomolecules, including sterols

(like cholesterol), isoprenoids, and coenzyme Q.[2] Given its central role in cellular metabolism,

the mevalonate pathway and its intermediates are of significant interest to researchers in

biochemistry, pharmacology, and drug development, particularly in the context of

cardiovascular disease and cancer.[3][4] This guide provides a comprehensive overview of the

chemical properties of (S)-Mevalonic acid, its role in cellular signaling, and detailed

experimental protocols for its synthesis and analysis.

Chemical Properties and CAS Number
The physicochemical properties of (S)-Mevalonic acid are summarized in the table below. It is

important to note that mevalonic acid exists in equilibrium with its lactone form,

mevalonolactone, in aqueous solutions.[1]
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Property Value Reference

CAS Number 32451-23-3 [5][6]

Molecular Formula C₆H₁₂O₄ [5][7]

Molecular Weight 148.16 g/mol (free acid basis) [6][8]

IUPAC Name
(3S)-3,5-dihydroxy-3-

methylpentanoic acid
[5]

Appearance
Typically exists as a solid at

room temperature
[5]

Boiling Point 364.1°C at 760 mmHg [5]

Density 1.263 g/cm³ [5]

Solubility

Very soluble in water and polar

organic solvents. May also be

soluble in DMSO, ethanol, and

DMF.

[1][5]
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The Mevalonate Signaling Pathway
The mevalonate pathway is a critical metabolic cascade that commences with acetyl-CoA and

culminates in the synthesis of isopentenyl pyrophosphate (IPP) and dimethylallyl

pyrophosphate (DMAPP), the foundational units for all isoprenoids.[1][2] This pathway is tightly

regulated, primarily at the step catalyzed by HMG-CoA reductase, the enzyme that converts

HMG-CoA to mevalonic acid.[1][4] This enzyme is the target of statin drugs, which are widely

used to lower cholesterol levels.[3] The isoprenoids produced via this pathway are essential for

various cellular functions, including the post-translational modification of proteins (prenylation)

involved in cell signaling, such as Ras and Rho GTPases, which are often implicated in cancer.

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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